Cas no 2228502-64-3 (tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate
• CAS No: 2228502-64-3
• MF: C₁₈H₂₁NO₃
• MW: 299.364245176315
• CID: 6615659
• PubChem ID: 165620902
• Update Time: 2025-10-29

tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate
• 2228502-64-3
• tert-butyl N-[2-(naphthalen-1-yl)-1-oxopropan-2-yl]carbamate
• EN300-1889741

• Inchi： 1S/C18H21NO3/c1-17(2,3)22-16(21)19-18(4,12-20)15-11-7-9-13-8-5-6-10-14(13)15/h5-12H,1-4H3,(H,19,21)
• InChI Key： HYLZKTUBTRPGAT-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 299.15214353g/mol
• Monoisotopic Mass: 299.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate

Comprehensive Overview of tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228502-64-3)

The compound tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228502-64-3) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a naphthalene ring and a tert-butyl carbamate group, makes it a valuable intermediate in the synthesis of complex bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery and its role in peptide coupling reactions.

In recent years, the demand for high-purity intermediates like tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate has surged, driven by advancements in small-molecule therapeutics and targeted drug delivery systems. This compound’s CAS No. 2228502-64-3 is frequently searched in academic and industrial databases, reflecting its growing relevance in medicinal chemistry and process optimization. Its applications extend to protease inhibitors and kinase modulators, aligning with current trends in precision medicine.

One of the key advantages of tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate is its stability under standard laboratory conditions, making it a reliable choice for multi-step synthetic routes. The naphthalene moiety enhances its lipophilicity, which is critical for improving cell membrane permeability in drug candidates. This property is particularly valuable in the development of CNS-targeting agents, a hot topic in neurodegenerative disease research.

The synthesis of CAS No. 2228502-64-3 often involves Boc-protection strategies, a widely adopted method in peptide synthesis. This aligns with the increasing focus on green chemistry and atom-efficient reactions, as researchers seek to minimize waste and improve yield. The compound’s tert-butyl group also offers steric protection, reducing unwanted side reactions during catalytic transformations.

From an industrial perspective, tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate is gaining traction as a building block for high-value APIs (Active Pharmaceutical Ingredients). Its compatibility with microwave-assisted synthesis and flow chemistry techniques further enhances its appeal, as these methods are prioritized for scalable production. Companies specializing in custom synthesis often highlight this compound in their portfolios due to its structural complexity and functional diversity.

In the context of AI-driven drug discovery, CAS No. 2228502-64-3 is frequently referenced in cheminformatics databases. Its molecular descriptors are used to train machine learning models for predicting ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity). This intersection of computational chemistry and experimental validation underscores the compound’s role in modern drug development pipelines.

Environmental and regulatory considerations are also pivotal when discussing tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate. Its biodegradability profile and eco-toxicity data are subjects of ongoing research, particularly in light of stricter REACH compliance requirements. These factors are critical for sustainable chemistry initiatives, which are increasingly prioritized by pharmaceutical manufacturers.

In summary, tert-butyl N-2-(naphthalen-1-yl)-1-oxopropan-2-ylcarbamate (CAS No. 2228502-64-3) is a multifaceted compound with broad applications in drug discovery, agrochemical innovation, and material science. Its structural features and synthetic adaptability position it as a key player in the advancement of next-generation therapeutics and industrial chemistry solutions.